Cas no 139331-66-1 ((5,6,7,8-tetrahydronaphthalen-1-yl)thiourea)

• Product Name: (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea
• CAS No: 139331-66-1
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• MDL: MFCD03305358
• CID: 1266738
• PubChem ID: 2765758
• Update Time: 2025-07-22

(5,6,7,8-tetrahydronaphthalen-1-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea, (5,6,7,8-tetrahydro-1-naphthalenyl)-
• 5,6,7,8-tetrahydronaphthalen-1-ylthiourea
• AKOS005075690
• SCHEMBL4512663
• 10N-031
• (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea
• DTXSID40377561
• G41476
• EN300-99238
• 139331-66-1
• Thiourea, N-(5,6,7,8-tetrahydro-1-naphthalenyl)-

• MDL： MFCD03305358
• Inchi： 1S/C11H14N2S/c12-11(14)13-10-7-3-5-8-4-1-2-6-9(8)10/h3,5,7H,1-2,4,6H2,(H3,12,13,14)
• InChI Key： SISDQWCAZUMWHN-UHFFFAOYSA-N
• SMILES： S=C(N)NC1=CC=CC2=C1CCCC2

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 38.05

Additional information on (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea

(5,6,7,8-Tetrahydronaphthalen-1-yl)thiourea (CAS No. 139331-66-1)

(5,6,7,8-Tetrahydronaphthalen-1-yl)thiourea (CAS No. 139331-66-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of tetrahydronaphthalene and thiourea, combining the unique properties of both parent molecules to form a structure with potential therapeutic and biological activities.

The chemical structure of (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea consists of a tetrahydronaphthalene ring linked to a thiourea moiety. The tetrahydronaphthalene ring is a six-membered aromatic ring with two additional hydrogenated rings, providing a rigid and planar structure that can interact with various biological targets. The thiourea group, on the other hand, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to modulate these enzymes makes (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea a promising candidate for further drug development.

In addition to its enzymatic inhibition properties, (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can interfere with the replication cycle of certain viruses by binding to viral proteins or disrupting viral assembly processes. This antiviral activity has sparked interest in its potential use against emerging viral threats.

The pharmacokinetic properties of (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea have also been studied to assess its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can penetrate biological membranes effectively, making it suitable for systemic administration. Furthermore, the compound shows low toxicity in preclinical studies, suggesting a favorable safety profile.

In the context of drug discovery and development, (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea serves as an important lead compound for structure-based drug design. Its unique chemical structure provides a scaffold for the synthesis of analogs with enhanced biological activities and improved pharmacological properties. Computational methods such as molecular docking and molecular dynamics simulations have been employed to optimize the binding affinity and selectivity of these analogs towards their target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea in various disease conditions. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic behavior. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

Beyond its direct therapeutic applications, (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea has also found use as a tool compound in academic research. Its ability to modulate specific biological processes makes it valuable for studying disease mechanisms and validating new therapeutic targets. Researchers are leveraging this compound to gain insights into complex biological systems and identify novel pathways for intervention.

In conclusion, (5,6,7,8-tetrahydronaphthalen-1-yl)thiourea (CAS No. 139331-66-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its properties for clinical use.